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Compound of Interest

Compound Name:
2-[3-

(Difluoromethoxy)phenyl]oxirane

CAS No.: 1094363-99-1

Cat. No.: B13522007

Get Quote

Executive Summary
2-[3-(Difluoromethoxy)phenyl]oxirane (Systematic Name: 3-(Difluoromethoxy)styrene oxide)

is a specialized fluorinated building block used in the synthesis of bioactive small molecules. It

combines the versatile reactivity of a benzylic epoxide with the physicochemical advantages of

the difluoromethoxy (-OCHF₂) motif.

In medicinal chemistry, the -OCHF₂ group serves as a lipophilic bioisostere for methoxy (-

OCH₃) or hydroxyl (-OH) groups, acting as a hydrogen bond donor (via the C-H bond) while

modulating metabolic stability and lipophilicity (LogP). This guide provides a comprehensive

technical analysis of its synthesis, reactivity, and handling, designed for researchers in drug

discovery and agrochemical development.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
Chemical Structure & Identifiers[2][3]
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IUPAC Name: 2-[3-(Difluoromethoxy)phenyl]oxirane

Common Name: 3-(Difluoromethoxy)styrene oxide

Molecular Formula: C₉H₈F₂O₂

Molecular Weight: 186.16 g/mol

SMILES:C1OC1c2cccc(OC(F)F)c2

Key Functional Groups:

Epoxide (Oxirane): High ring strain (~27 kcal/mol), susceptible to nucleophilic ring

opening.

Difluoromethoxy (-OCHF₂): Electron-withdrawing group (EWG) at the meta position.[1]

Predicted Physicochemical Properties
Note: Values are estimated based on structure-property relationships (SPR) relative to styrene

oxide (CAS 96-09-3).

Property Value (Predicted) Rationale

Boiling Point 205–215 °C (at 760 mmHg)

Higher than styrene oxide

(194°C) due to increased MW

and polarity.

Density 1.25 ± 0.05 g/cm³

Fluorination significantly

increases density vs. non-

fluorinated analog (~1.05

g/cm³).

LogP ~2.1

More lipophilic than styrene

oxide (LogP 1.6) due to -

OCHF₂.

Electronic Effect

The -OCHF₂ group is electron-

withdrawing, deactivating the

phenyl ring.
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Part 2: Synthetic Routes
The synthesis of 2-[3-(Difluoromethoxy)phenyl]oxirane typically proceeds via 3-

(difluoromethoxy)benzaldehyde. Two primary routes are recommended based on scale and

available reagents.

Route A: Corey-Chaykovsky Epoxidation (Direct)
This is the preferred route for laboratory-scale synthesis due to its single-step conversion from

the aldehyde.

Mechanism: Addition of a sulfur ylide to the aldehyde carbonyl followed by intramolecular ring

closure.

Protocol:

Reagents: Trimethylsulfonium iodide (1.2 eq), NaH (60% dispersion, 1.5 eq), DMSO

(anhydrous), 3-(difluoromethoxy)benzaldehyde (1.0 eq).

Procedure:

Suspend NaH in dry DMSO under

at 0°C.

Add trimethylsulfonium iodide portion-wise; stir for 30 min to generate the ylide

(dimethylsulfonium methylide).

Add the aldehyde dropwise in DMSO.

Stir at room temperature for 2–4 hours.

Quench: Pour into ice-water and extract with diethyl ether.

Yield: Typically 75–85%.

Route B: Wittig Olefination & Prilezhaev Epoxidation
(Two-Step)
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Preferred for large-scale production where safety concerns regarding NaH/DMSO are elevated.

Protocol:

Step 1 (Olefination): React 3-(difluoromethoxy)benzaldehyde with

methyltriphenylphosphonium bromide/KOtBu in THF to yield 3-(difluoromethoxy)styrene.

Step 2 (Epoxidation): Treat the styrene intermediate with m-chloroperoxybenzoic acid (m-

CPBA) in DCM at 0°C to RT.

Purification: Wash with

(to remove excess peroxide) and

(to remove m-chlorobenzoic acid).

Visualization: Synthetic Pathways
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Figure 1: Synthetic workflow comparing the two-step Wittig/Epoxidation route (solid lines) and

the direct Corey-Chaykovsky route (dashed line).[2][3][4][5]

Part 3: Reactivity & Mechanistic Insights
The reactivity of 2-[3-(Difluoromethoxy)phenyl]oxirane is defined by the interplay between

the strained epoxide ring and the electronic deactivation from the meta-OCHF₂ group.

Regioselectivity of Ring Opening
The site of nucleophilic attack depends heavily on the reaction conditions (pH).[4]
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Basic/Neutral Conditions (

-like)
Mechanism: Steric control dominates.

Site of Attack: The nucleophile attacks the

-carbon (terminal, less hindered).

Electronic Influence: The electron-withdrawing -OCHF₂ group makes the

-carbon slightly more electrophilic than in unsubstituted styrene oxide, potentially
accelerating the reaction.

Acidic Conditions (

-like)[4]
Mechanism: Electronic control dominates via a protonated epoxide intermediate.

Site of Attack: The nucleophile attacks the

-carbon (benzylic).

Electronic Influence: The -OCHF₂ group destabilizes the developing positive charge at the

benzylic position (unlike a p-methoxy group which stabilizes it). Consequently, acid-catalyzed

opening may be slower and less strictly regioselective compared to electron-rich styrene

oxides, leading to a mixture of isomers if the acid is weak.

Visualization: Regioselectivity Logic
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Figure 2: Regioselectivity map illustrating the divergence in reaction pathways based on pH

conditions.

Part 4: Applications in Drug Discovery
The Difluoromethoxy Advantage
The -OCHF₂ group is increasingly utilized in "Scaffold Hopping" strategies.

H-Bond Donor: The C-H bond in -OCHF₂ is sufficiently polarized to act as a weak hydrogen

bond donor, unlike -OCF₃ or -OCH₃.

Conformational Lock: The group prefers an orthogonal conformation relative to the phenyl

ring, which can improve binding selectivity in enzyme pockets.

Common Derivatizations[5]
-Adrenergic Blockers: Ring opening with isopropylamine yields ethanolamine derivatives
analogous to propranolol but with altered metabolic profiles.
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Enzyme Inhibitors: Reaction with azoles (e.g., imidazole, triazole) creates antifungal agents

or aromatase inhibitors.

Macrocyclization: Used as a bifunctional linker in the synthesis of macrocyclic kinase

inhibitors.

Part 5: Safety & Handling Protocols
Warning: While specific toxicological data for this derivative may be limited, it should be treated

with the high caution accorded to Styrene Oxide (CAS 96-09-3).

Hazard Identification
Carcinogenicity: Potential Carcinogen (Category 1B/2A analog). Styrene oxide is a direct-

acting mutagen.

Acute Toxicity: Harmful by inhalation and skin contact.

Skin/Eye: Severe irritant; potential sensitizer.[6]

Handling Procedures
Engineering Controls: All operations must be performed in a certified chemical fume hood.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat.

Decontamination: Spills should be treated with aqueous sodium bisulfite (

) or 10% NaOH to hydrolyze the epoxide to the less toxic glycol before disposal.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Epoxides can polymerize or

hydrolyze upon exposure to moisture and heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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